Cas no 515-93-5 (L-Threoninol)

L-Threoninol structure
Product Name:L-Threoninol
CAS No:515-93-5
Molecular Formula:C4H11NO2
Molecular Weight:105.13564
CID:95099
L-Threoninol Properties
Names and Identifiers
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- L-THREONINOL
- THREONINOL
- H-THR-OL
- H-L-THR-OL
- (2R,3R)-2-AMINO-1,3-BUTANEDIOL
- (2S,3R)-2-AMINO-3-HYDROXY-1-BUTANOL
- (2R,3R)-2-amino-3-methyl-1,3-butanediol
- (2S,3R)-2-aminobutane-1,3-diol
- (R,R)-threoninol
- 2-Amino-2.4-didesoxy-D-erythrit
- 2-aminobutan-1,3-diol
- AC1M0S4H
- AG-F-07866
- AmbotzFAL1016
- D-allo-threoninol
- D-threoninol
- H-Threoninol
- threonine alcohol
- Threoninol,L-
- UNII-A16V466XOD
-
- MDL: MFCD00191173
- InChIKey: MUVQIIBPDFTEKM-QWWZWVQMSA-N
- Inchi: InChI=1S/C4H11NO2/c1-3(7)4(5)2-6/h3-4,6-7H,2,5H2,1H3/t3-,4-/m1/s1
- SMILES: O[C@H](C)[C@@H](CO)N
Computed Properties
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 2
- Heavy Atom Count: 7
- Complexity: 49
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: -1.6
- Tautomer Count: nothing
- Surface Charge: 0
Experimental Properties
- Refractive Index: 1.4170 (estimate)
- Boiling Point: 120-122 °C (1 mmHg)
- Melting Point: 49-54 °C(lit.)
- Density: 1.1043 (rough estimate)
L-Threoninol Related Literature
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Anouk S. Lubbe,Wiktor Szymanski,Ben L. Feringa Chem. Soc. Rev. 2017 46 1052
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Jean-Louis H. A. Duprey,Dario M. Bassani,Eva I. Hyde,Gediminas Jonusauskas,Christian Ludwig,Alison Rodger,Neil Spencer,Joseph S. Vyle,John Wilkie,Zheng-Yun Zhao,James H. R. Tucker Org. Biomol. Chem. 2018 16 6576
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Amirrasoul Tavakoli,Jung-Hyun Min RSC Adv. 2022 12 6484
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Jean-Louis H. A. Duprey,Dario M. Bassani,Eva I. Hyde,Gediminas Jonusauskas,Christian Ludwig,Alison Rodger,Neil Spencer,Joseph S. Vyle,John Wilkie,Zheng-Yun Zhao,James H. R. Tucker Org. Biomol. Chem. 2018 16 6576
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5. Modulation of the stability of i-motif structures using an acyclic threoninol cytidine derivativeSonia Pérez-Rentero,Raimundo Gargallo,Carlos González,Ramon Eritja RSC Adv. 2015 5 63278
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Vipin Kumar,Thuy J. D. Nguyen,Johan Palmfeldt,Kurt V. Gothelf Org. Biomol. Chem. 2019 17 7655
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Vipin Kumar,Venkitasamy Kesavan,Kurt V. Gothelf Org. Biomol. Chem. 2015 13 2366
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Zhongtao Wu,Lei Zhang Biomater. Sci. 2019 7 4944
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Adele Alagia,Andreia F. Jorge,Anna Avi?ó,Tania F. G. G. Cova,Ramon Crehuet,Santiago Grijalvo,Alberto A. C. C. Pais,Ramon Eritja Chem. Sci. 2018 9 2074
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Ji Hye Yum,Soyoung Park,Ryota Hiraga,Izumi Okamura,Shunta Notsu,Hiroshi Sugiyama Org. Biomol. Chem. 2019 17 2548
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